Bms-681

• Molecular Formula: C26H36F3N5O
• Molecular Weight: 491.6 g/mol
• InChI: InChI=1S/C26H36F3N5O/c1-5-6-17-13-19(33(4)16(2)3)8-10-23(17)34-12-11-22(25(34)35)32-24-20-14-18(26(27,28)29)7-9-21(20)30-15-31-24/h7,9,14-17,19,22-23H,5-6,8,10-13H2,1-4H3,(H,30,31,32)/t17-,19-,22+,23+/m1/s1
• InChIKey: NUJWKQSEJDYCDB-GNRVTEMESA-N

BMS-681 Basal Characterization Overview

BMS-681 (compound 13d) is a synthetic, small-molecule orthosteric antagonist of CC chemokine receptors 2 and 5 (CCR2 and CCR5), identified through hybridization of cyclic and acyclic CCR2 antagonist pharmacophores [1]. It was solved in a ternary complex crystal structure with the allosteric antagonist CCR2-RA-[R], revealing a previously unseen orthosteric binding mode that disrupts chemokine binding and receptor activation [2]. The compound is a potent, orally bioavailable dual antagonist suitable for murine and non-human primate inflammatory models [1].

Pathway Research Dual CCR2/CCR5 orthosteric antagonism for chemokine pathway studies

Structural Biology Ternary complex formation with allosteric CCR2-RA-[R] for GPCR conformational research

PK Model Support Cross-species oral bioavailability characterized in rodent and primate research models

• [1] Carter PH, et al. Discovery of a Potent and Orally Bioavailable Dual Antagonist of CC Chemokine Receptors 2 and 5. ACS Med Chem Lett. 2015;6(4):439-444. doi:10.1021/ml500505q View Source
• [2] Zheng Y, Qin L, Zacarías NVO, et al. Structure of CC chemokine receptor 2 with orthosteric and allosteric antagonists. Nature. 2016;540(7633):458-461. doi:10.1038/nature20605 View Source

Why CCR2-Selective Antagonists Cannot Replace BMS-681

Generic substitution of BMS-681 with a CCR2-selective agent such as INCB-3344 eliminates CCR5 engagement, which is critical in diseases where both CCR2 and CCR5 contribute to monocyte and T-cell recruitment. BMS-681 exhibits potent dual binding (CCR2 IC50 = 0.7 nM; CCR5 IC50 = 2.4 nM) along with high selectivity over other chemokine receptors and GPCRs (>1000-fold), a profile not replicated by single-target antagonists [1]. Furthermore, BMS-681 forms a unique ternary complex with the allosteric antagonist CCR2-RA-[R] that exhibits positive binding cooperativity, a mechanism unattainable with orthosteric-only CCR2 antagonists [2].

BMS-681 Capability Dual CCR2/CCR5 engagement for simultaneous monocyte and T-cell pathway blockade

CCR2-Selective Limitation CCR5 pathway unaddressed; dual-pathway studies not achievable with single-target agents

BMS-681 Capability Positive allosteric cooperativity with CCR2-RA-[R] enabling ternary complex structural studies

CCR2-Selective Limitation Ternary complex pharmacology not replicable with orthosteric-only CCR2 antagonists

BMS-681 Capability Cross-species oral PK established in mouse, rat, and primate models

CCR2-Selective Limitation Primate PK characterization may not transfer; limited NHP exposure data for CCR2-selective tool compounds

• [1] Carter PH, et al. Discovery of a Potent and Orally Bioavailable Dual Antagonist of CC Chemokine Receptors 2 and 5. ACS Med Chem Lett. 2015;6(4):439-444. doi:10.1021/ml500505q View Source
• [2] Zheng Y, Qin L, Zacarías NVO, et al. Structure of CC chemokine receptor 2 with orthosteric and allosteric antagonists. Nature. 2016;540(7633):458-461. doi:10.1038/nature20605 View Source

Quantitative Differentiation: Potency, Selectivity, and PK Evidence

Dual CCR2/CCR5 Potency vs CCR2-Selective Inhibition

BMS-681 inhibits both CCR2 and CCR5 with sub-nanomolar to low-nanomolar IC50 values, whereas INCB-3344 is a CCR2-selective antagonist with no functional CCR5 activity. BMS-681 achieved CCR2 binding IC50 = 0.7 nM, CCR5 binding IC50 = 2.4 nM, and monocyte chemotaxis IC50 = 0.24 nM [1]. INCB-3344 exhibits human CCR2 binding IC50 = 5.1 nM and chemotaxis IC50 = 3.8 nM [2].

Dual Receptor Binding

Head-to-head

CCR2 binding IC50 = 0.7 nM; CCR5 binding IC50 = 2.4 nM vs INCB-3344 CCR2 IC50 = 5.1 nM (no CCR5 activity reported)

Supports dual CCR2/CCR5 pathway blockade studies

Monocyte chemotaxis IC50 = 0.24 nM; ~16-fold lower vs comparator

Evidence Dimension	CCR2 and CCR5 binding inhibition potency (IC50)
Target Compound Data	CCR2 binding IC50 = 0.7 nM; CCR5 binding IC50 = 2.4 nM; monocyte chemotaxis IC50 = 0.24 nM
Comparator Or Baseline	INCB-3344: hCCR2 binding IC50 = 5.1 nM; hCCR2 chemotaxis IC50 = 3.8 nM; no CCR5 activity reported
Quantified Difference	BMS-681 is approximately 7-fold more potent at CCR2 binding and approximately 16-fold more potent at monocyte chemotaxis; additionally, BMS-681 provides CCR5 engagement (IC50 = 2.4 nM) absent in INCB-3344
Conditions	CCR2 binding assay using [3H]-chemokine displacement in CHO cells; monocyte chemotaxis assay using human monocytes; CCR5 binding via MIP-1β antagonism in HT1080 cells stably expressing CCR5 [1]

Why This Matters

Researchers requiring simultaneous blockade of both CCR2 and CCR5 pathways cannot achieve this with INCB-3344, making BMS-681 the only option for dual-pathway interrogation without combining two separate antagonists.

• [1] Carter PH, et al. Discovery of a Potent and Orally Bioavailable Dual Antagonist of CC Chemokine Receptors 2 and 5. ACS Med Chem Lett. 2015;6(4):439-444. doi:10.1021/ml500505q View Source
• [2] Brodmerkel CM, et al. Discovery and pharmacological characterization of a novel rodent-active CCR2 antagonist, INCB3344. J Immunol. 2005;175(8):5370-5378. doi:10.4049/jimmunol.175.8.5370 View Source

Orthosteric Binding Mode and Ternary Complex Formation

BMS-681 is the only CCR2 antagonist with a solved crystal structure in a ternary complex with the allosteric antagonist CCR2-RA-[R], demonstrating positive binding cooperativity. In the presence of 1 μM BMS-681, [3H]-CCR2-RA binding to wild-type CCR2 was enhanced to 134 ± 3% of control, indicating that BMS-681 binding stabilizes the receptor in a conformation that favors allosteric ligand binding [1]. This cooperativity is absent for orthosteric-only antagonists such as INCB-3344.

Ternary Complex Cooperativity

Head-to-head

[3H]-CCR2-RA binding 134 ± 3% of control with 1 μM BMS-681 on WT CCR2

Supports allosteric cooperativity research context

Not replicable with orthosteric-only CCR2 antagonists

Evidence Dimension	Positive binding cooperativity with allosteric antagonist CCR2-RA-[R]
Target Compound Data	[3H]-CCR2-RA binding enhancement to 134 ± 3% of control in presence of 1 μM BMS-681 on WT CCR2; 157 ± 13% on CCR2-T4L construct
Comparator Or Baseline	INCB-3344: competes with orthosteric radioligand [3H]-INCB-3344 (pIC50 = 7.8) but does not enhance allosteric ligand binding; no ternary complex reported
Quantified Difference	BMS-681 enhances allosteric antagonist binding by 34–57% above baseline; INCB-3344 shows no such cooperative effect
Conditions	Equilibrium binding assays in CHO cell membranes transiently expressing WT CCR2 or CCR2-T4L; [3H]-CCR2-RA at 3 nM; BMS-681 at 1 μM; 25 °C [1]

Why This Matters

The positive cooperativity enables dual-occupancy pharmacology experiments that cannot be replicated with orthosteric-only CCR2 antagonists, making BMS-681 essential for studies of CCR2 allosteric modulation and receptor conformational dynamics.

• [1] Zheng Y, Qin L, Zacarías NVO, et al. Structure of CC chemokine receptor 2 with orthosteric and allosteric antagonists. Nature. 2016;540(7633):458-461; Extended Data Table 3. doi:10.1038/nature20605 View Source

Oral Bioavailability Optimization While Retaining Dual Potency

Within the quinazoline series, BMS-681 (13d, Y = CF3) achieved the optimal balance of CCR2/CCR5 dual potency and oral exposure. Compared to direct analog 13a (Y = Et, CCR2 IC50 = 1.0 nM, CCR5 IC50 = 3.4 nM, mouse AUC/D = 6.2 μM·h), BMS-681 delivered CCR2 IC50 = 0.7 nM, CCR5 IC50 = 2.4 nM, and a 3.5-fold higher mouse oral exposure (AUC/D = 22 μM·h) [1]. Against 13c (Y = Cl), BMS-681 showed 9-fold superior CCR5 potency (2.4 vs 22 nM) with comparable oral exposure [1].

Oral PK SAR Optimization

Direct comparison

3.5-fold higher mouse AUC/D vs analog 13a; CCR5 IC50 = 2.4 nM vs 22 nM for analog 13c

Supports exposure-model interpretation

CF3 substitution balanced dual potency and oral exposure

Evidence Dimension	CCR5 binding potency and murine oral exposure (AUC/D)
Target Compound Data	CCR5 IC50 = 2.4 nM; mouse oral AUC/D = 22 μM·h
Comparator Or Baseline	13a (Y = Et): CCR5 IC50 = 3.4 nM; AUC/D = 6.2 μM·h. 13c (Y = Cl): CCR5 IC50 = 22 nM; AUC/D = 16 μM·h
Quantified Difference	BMS-681 improves CCR5 potency 1.4-fold vs 13a and 9.2-fold vs 13c; oral exposure 3.5-fold vs 13a and 1.4-fold vs 13c
Conditions	CCR5 binding via MIP-1β antagonism in HT1080-CCR5 cells; mouse PO PK measuring dose-adjusted 4-h AUC [1]

Why This Matters

For in vivo studies requiring both CCR5 blockade and practical oral dosing, BMS-681 is the optimized candidate from the series; selecting analog 13a or 13c would sacrifice either oral exposure or CCR5 potency.

• [1] Carter PH, et al. Discovery of a Potent and Orally Bioavailable Dual Antagonist of CC Chemokine Receptors 2 and 5. ACS Med Chem Lett. 2015;6(4):439-444; Table 3. doi:10.1021/ml500505q View Source

Cross-Species Oral Bioavailability in Rodent and Primate

BMS-681 demonstrates oral bioavailability suitable for rodent and primate inflammatory disease models. In Sprague-Dawley rats, clearance was 40 mL/min/kg (2.5 mg/kg IV) and oral bioavailability was 68% (AUC = 9294 nM·h after 25 mg/kg PO). In Cynomolgus monkey, clearance was 25 mL/min/kg (1.0 mg/kg IV) and oral bioavailability was 46% (AUC = 862 nM·h after 1.4 mg/kg PO) [1]. These values support preclinical dosing regimens in the two most common translational species.

Cross-Species PK

Supporting evidence

Rat F = 68% (CL = 40 mL/min/kg); Monkey F = 46% (CL = 25 mL/min/kg); Mouse AUC/D = 22 μM·h

Supports cross-species PK model context

Primate PK data less commonly reported for CCR2 tool compounds

Evidence Dimension	Oral bioavailability and clearance in rat and monkey
Target Compound Data	Rat: F = 68%, CL = 40 mL/min/kg; Monkey: F = 46%, CL = 25 mL/min/kg
Comparator Or Baseline	Class-level inference: Many CCR2 antagonists (e.g., INCB-3344) have been characterized primarily in rodent PK only; cross-species primate PK data are less commonly reported for tool compounds.
Quantified Difference	Not applicable (class-level inference); explicit comparator PK data from identical assays not available
Conditions	Rat (Sprague-Dawley): 2.5 mg/kg IV, 25 mg/kg PO; Monkey (Cynomolgus): 1.0 mg/kg IV, 1.4 mg/kg PO [1]

Why This Matters

Procurement decisions for translational studies in non-human primates require demonstrated primate oral exposure; BMS-681 is one of the few CCR2/CCR5 dual antagonists with published monkey PK data.

• [1] Carter PH, et al. Discovery of a Potent and Orally Bioavailable Dual Antagonist of CC Chemokine Receptors 2 and 5. ACS Med Chem Lett. 2015;6(4):439-444. doi:10.1021/ml500505q View Source

Selectivity Profile Over Muscarinic Receptors and hERG

BMS-681 exhibits >1000-fold selectivity over all tested chemokine receptors and GPCRs except muscarinic family members, with Ki values of 341 nM (M1), 4010 nM (M2), and 865 nM (M4). Selectivity for CCR2 over hERG was approximately 2000-fold (hERG patch clamp IC50 = 1.8 μM) [1]. This selectivity profile reduces the probability of confounding off-target pharmacology in mechanistic studies compared to less selective tool compounds.

Off-Target Profiling

Supporting evidence

>1000-fold selectivity over all tested chemokine receptors and GPCRs except muscarinic family members

Supports off-target profiling review

Muscarinic Ki 341–4010 nM; hERG IC50 = 1.8 μM; class-level comparator data limited

Evidence Dimension	Selectivity window over muscarinic receptors and hERG channel
Target Compound Data	M1 Ki = 341 nM; M2 Ki = 4010 nM; M4 Ki = 865 nM; hERG IC50 = 1.8 μM; >1000-fold over all other chemokine receptors and GPCRs
Comparator Or Baseline	Class-level inference: Reported selectivity data for many early CCR2 antagonists (e.g., RS-504393, INCB-3344) are limited to a smaller panel; comprehensive GPCR selectivity profiling data comparable to the BMS-681 panel are not uniformly available.
Quantified Difference	Not applicable (class-level inference); explicit comparator selectivity panel data from identical assay conditions not available
Conditions	Competition binding assays against a panel of chemokine receptors and GPCRs; hERG patch clamp electrophysiology [1]

Why This Matters

When phenotypic outcomes are attributed solely to CCR2/CCR5 blockade, the documented selectivity profile allows users to set appropriate concentration ceilings and interpret results without the confounding influence of muscarinic or hERG activity at typical working concentrations.

• [1] Carter PH, et al. Discovery of a Potent and Orally Bioavailable Dual Antagonist of CC Chemokine Receptors 2 and 5. ACS Med Chem Lett. 2015;6(4):439-444. doi:10.1021/ml500505q View Source

High-Impact Application Scenarios for BMS-681

Dual CCR2/CCR5 Blockade in Monocyte and T-Cell Migration

BMS-681 is the compound of choice for in vitro and in vivo experiments requiring simultaneous inhibition of CCR2-driven monocyte chemotaxis (IC50 = 0.24 nM) and CCR5-mediated T-cell migration (IC50 = 2.3 nM) without polypharmacy [1]. Its dual pharmacology addresses the overlapping roles of CCR2 and CCR5 in atherosclerosis, multiple sclerosis, and neuropathic pain models, where single-receptor antagonism has shown limited efficacy in prior clinical trials [2].

Structural Biology of GPCR Ternary Complexes

BMS-681 is the only orthosteric antagonist with a solved ternary complex crystal structure (PDB: 5T1A) alongside the intracellular allosteric antagonist CCR2-RA-[R] [1]. Its positive binding cooperativity (34–57% enhancement of [3H]-CCR2-RA binding) makes it indispensable for biophysical studies of GPCR conformational dynamics, microswitch residue signatures, and allosteric network mapping in class A GPCRs [1].

Cross-Species Pharmacodynamic Studies in Inflammation Models

With demonstrated oral bioavailability in mouse (AUC/D = 22 μM·h), rat (F = 68%), and Cynomolgus monkey (F = 46%), BMS-681 enables seamless translation of CCR2/CCR5 pharmacology from rodent mechanistic studies to primate disease models [1]. This is critical for programs evaluating CCR2/CCR5 dual antagonism in metabolic, cardiovascular, or neuroinflammatory indications where primate models are a regulatory expectation.

Off-Target-Controlled Mechanistic Studies

Investigators designing experiments where muscarinic or hERG off-target activity could confound interpretation can use BMS-681 at concentrations ≤100 nM to maintain >3-fold selectivity over M1 (Ki = 341 nM) and >1000-fold selectivity over hERG (IC50 = 1.8 μM) [1]. This defined selectivity envelope, supported by a comprehensive GPCR panel screen [1], provides greater experimental confidence than less thoroughly profiled in-class alternatives.

Application

Selection Property

Validation Focus

Inflammatory cell migration research

Dual CCR2/CCR5 pathway engagement

Monocyte and T-cell migration endpoint review

GPCR ternary complex structural biology

Allosteric cooperativity with CCR2-RA-[R]

Receptor conformational dynamics studies

Cross-species PK model studies

Oral bioavailability in rodent and primate models

Exposure-model validation

Off-target-controlled mechanistic research

Comprehensive GPCR selectivity profile

Muscarinic and hERG off-target review

• [1] Carter PH, et al. Discovery of a Potent and Orally Bioavailable Dual Antagonist of CC Chemokine Receptors 2 and 5. ACS Med Chem Lett. 2015;6(4):439-444. doi:10.1021/ml500505q View Source
• [2] Zheng Y, Qin L, Zacarías NVO, et al. Structure of CC chemokine receptor 2 with orthosteric and allosteric antagonists. Nature. 2016;540(7633):458-461. doi:10.1038/nature20605 View Source